Cas no 384374-99-6 (ethyl 2-tert-butyl-5-(2-methoxy-2-oxoethoxy)-1-benzofuran-3-carboxylate)

• Product Name: ethyl 2-tert-butyl-5-(2-methoxy-2-oxoethoxy)-1-benzofuran-3-carboxylate
• CAS No: 384374-99-6
• MF: C₁₈H₂₂O₆
• MW: 334.363686084747
• CID: 6202970
• PubChem ID: 803882
• Update Time: 2025-05-23

ethyl 2-tert-butyl-5-(2-methoxy-2-oxoethoxy)-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-tert-butyl-5-(2-methoxy-2-oxoethoxy)-1-benzofuran-3-carboxylate
• SR-01000505429
• BRD-K42566954-001-01-9
• F1190-0384
• CCG-21994
• IDI1_021810
• Z57936968
• 384374-99-6
• EU-0013688
• AKOS001671071
• SR-01000505429-1
• ChemDiv3_003900
• ethyl 2-(tert-butyl)-5-(2-methoxy-2-oxoethoxy)benzofuran-3-carboxylate
• Oprea1_435333
• HMS1484B06

• Inchi： 1S/C18H22O6/c1-6-22-17(20)15-12-9-11(23-10-14(19)21-5)7-8-13(12)24-16(15)18(2,3)4/h7-9H,6,10H2,1-5H3
• InChI Key： YRSCRDRDHDZRKG-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C(=O)OCC)=C1C(C)(C)C)OCC(=O)OC

Computed Properties

• Exact Mass: 334.14163842g/mol
• Monoisotopic Mass: 334.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on ethyl 2-tert-butyl-5-(2-methoxy-2-oxoethoxy)-1-benzofuran-3-carboxylate

Comprehensive Overview of Ethyl 2-tert-butyl-5-(2-methoxy-2-oxoethoxy)-1-benzofuran-3-carboxylate (CAS No. 384374-99-6)

Ethyl 2-tert-butyl-5-(2-methoxy-2-oxoethoxy)-1-benzofuran-3-carboxylate (CAS No. 384374-99-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzofuran derivative is characterized by its unique molecular structure, which includes a tert-butyl group, an ethoxy carbonyl moiety, and a methoxy-oxoethoxy side chain. These functional groups contribute to its potential applications in drug discovery and material science.

The compound's CAS number 384374-99-6 serves as a critical identifier for researchers and regulatory bodies. Its IUPAC name reflects the intricate arrangement of its substituents, making it a subject of interest for synthetic chemists. Recent studies have explored its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory pathways and oxidative stress-related conditions, which are trending topics in biomedical research.

In the context of green chemistry, ethyl 2-tert-butyl-5-(2-methoxy-2-oxoethoxy)-1-benzofuran-3-carboxylate has been investigated for its potential in sustainable synthesis routes. Researchers are increasingly focusing on eco-friendly solvents and catalytic systems to produce such compounds, aligning with global efforts to reduce environmental impact. This aligns with the growing demand for biodegradable chemicals and low-toxicity intermediates in industrial applications.

The benzofuran core of this compound is particularly noteworthy, as it is a privileged scaffold in medicinal chemistry. Benzofuran derivatives are known for their diverse biological activities, including antimicrobial, antioxidant, and neuroprotective effects. These properties make CAS 384374-99-6 a promising candidate for further exploration in drug development, especially in areas like neurodegenerative diseases and metabolic disorders, which are highly searched topics in academic and healthcare communities.

From a technical perspective, the methoxy-oxoethoxy side chain in this compound offers versatility in chemical modifications. This feature enables researchers to fine-tune the molecule's physicochemical properties, such as solubility and bioavailability, which are critical factors in pharmaceutical formulations. Such adaptability makes it a valuable building block in combinatorial chemistry and high-throughput screening platforms.

Analytical characterization of ethyl 2-tert-butyl-5-(2-methoxy-2-oxoethoxy)-1-benzofuran-3-carboxylate typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound's structural integrity and purity, which are essential for research reproducibility—a hot topic in the scientific community amid the growing emphasis on research transparency and data reproducibility.

In material science applications, the benzofuran-3-carboxylate moiety has shown potential in organic electronics and photovoltaic materials. The compound's conjugated system and electron-donating/accepting groups make it interesting for optoelectronic device research, particularly in the development of organic light-emitting diodes (OLEDs)—a field experiencing rapid growth due to demand for energy-efficient displays.

Safety assessments of CAS 384374-99-6 indicate that it requires standard laboratory handling procedures. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation systems are recommended when working with this chemical. This aligns with increasing workplace safety awareness and the popularity of laboratory safety training resources online.

The global market for specialty chemicals like this benzofuran derivative is expanding, driven by pharmaceutical R&D investments. Patent analyses reveal growing interest in heterocyclic compounds for therapeutic applications, with benzofuran-based molecules representing a significant portion of recent filings. This commercial relevance makes ethyl 2-tert-butyl-5-(2-methoxy-2-oxoethoxy)-1-benzofuran-3-carboxylate a compound worth monitoring in chemical industry trends.

Future research directions for this compound may explore its structure-activity relationships in greater depth, particularly how modifications to its tert-butyl group or ester functionalities affect biological activity. Such investigations could yield valuable insights for rational drug design strategies, a subject of intense interest in both academic and pharmaceutical industry circles.